Cas no 2171609-81-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(furan-3-yl)methyl(methyl)carbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(furan-3-yl)methyl(methyl)carbamoyl}propanoic acid
• CAS No: 2171609-81-5
• MF: C₂₅H₂₄N₂O₆
• MW: 448.467866897583
• CID: 6446610
• PubChem ID: 165538599
• Update Time: 2025-06-10

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(furan-3-yl)methyl(methyl)carbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(furan-3-yl)methyl(methyl)carbamoyl}propanoic acid
• EN300-1520700
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(furan-3-yl)methyl](methyl)carbamoyl}propanoic acid
• 2171609-81-5

• Inchi： 1S/C25H24N2O6/c1-27(13-16-10-11-32-14-16)24(30)22(12-23(28)29)26-25(31)33-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,14,21-22H,12-13,15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： LCDQHOSXLGGYHA-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N(C)CC1=COC=C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.16343649g/mol
• Monoisotopic Mass: 448.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 109Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(furan-3-yl)methyl(methyl)carbamoyl}propanoic acid

Research Brief on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(furan-3-yl)methyl(methyl)carbamoyl}propanoic acid (CAS: 2171609-81-5)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(furan-3-yl)methyl(methyl)carbamoyl}propanoic acid (CAS: 2171609-81-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug discovery. The presence of both the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the furan-3-ylmethyl(methyl)carbamoyl moiety makes it a versatile building block for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and application of this compound in the context of targeted drug delivery and enzyme inhibition. Researchers have demonstrated its efficacy in enhancing the stability and bioavailability of peptide-based drugs. The Fmoc group, a well-established protecting group in solid-phase peptide synthesis (SPPS), ensures the selective deprotection of amino acids, while the furan-derived carbamoyl group contributes to the molecule's ability to interact with biological targets, such as enzymes and receptors.

One of the key advancements in this area involves the use of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(furan-3-yl)methyl(methyl)carbamoyl}propanoic acid as a precursor for the synthesis of protease inhibitors. Proteases play a pivotal role in numerous pathological conditions, including cancer, viral infections, and inflammatory diseases. By incorporating this compound into inhibitor design, researchers have achieved improved selectivity and potency against specific protease targets. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted its role in the development of inhibitors targeting the SARS-CoV-2 main protease, showcasing its potential in antiviral therapy.

Furthermore, the compound's unique chemical properties have been exploited in the field of bioconjugation. Its ability to form stable amide bonds with biomolecules, such as proteins and nucleic acids, has facilitated the creation of hybrid therapeutics. These hybrids combine the advantages of small molecules and biologics, offering enhanced therapeutic efficacy and reduced side effects. A notable example is its use in antibody-drug conjugates (ADCs), where it serves as a linker to attach cytotoxic payloads to monoclonal antibodies, enabling targeted cancer therapy.

In addition to its applications in drug development, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(furan-3-yl)methyl(methyl)carbamoyl}propanoic acid has also been investigated for its role in chemical biology tools. Its compatibility with click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), has enabled researchers to label and track biomolecules in live cells. This has provided valuable insights into cellular processes and disease mechanisms, further underscoring the compound's versatility.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of this compound. Recent efforts have focused on streamlining its production through green chemistry approaches, minimizing the use of hazardous reagents and reducing waste. Advances in continuous flow chemistry have also shown potential in improving yield and purity, making it more accessible for large-scale applications.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(furan-3-yl)methyl(methyl)carbamoyl}propanoic acid (CAS: 2171609-81-5) represents a valuable tool in chemical biology and medicinal chemistry. Its multifaceted applications in drug discovery, bioconjugation, and chemical biology highlight its significance in advancing therapeutic innovation. Future research will likely explore its potential in emerging areas, such as personalized medicine and nanotechnology, further expanding its impact on the field.